Cas no 1781790-26-8 (3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1781790-26-8
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• CID: 5746417
• PubChem ID: 83895305
• Update Time: 2026-03-11

3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyridine
• EN300-733289
• 1781790-26-8
• 1,2,4-Triazolo[4,3-a]pyridine, 3-bromo-8-chloro-

• Inchi： 1S/C6H3BrClN3/c7-6-10-9-5-4(8)2-1-3-11(5)6/h1-3H
• InChI Key： PPHJVIPBYNUVNN-UHFFFAOYSA-N
• SMILES： BrC1=NN=C2C(=CC=CN21)Cl

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 2.03±0.1 g/cm3(Predicted)
• pka: -0.21±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyridine

Comprehensive Overview of 3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyridine (CAS 1781790-26-8): Properties, Applications, and Research Insights

3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyridine (CAS 1781790-26-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The molecule combines a triazolopyridine core with halogen substituents (bromo and chloro groups), which enhance its reactivity and potential for diverse applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.

The compound’s molecular structure (C₆H₃BrClN₃) features a fused bicyclic system, where the [1,2,4]triazolo[4,3-a]pyridine moiety offers electron-rich sites for further functionalization. This property makes it a valuable intermediate in organic synthesis, especially in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations, which are pivotal in modern medicinal chemistry. Recent studies highlight its utility in constructing biologically active molecules, addressing challenges in cancer therapy and infectious disease research—topics frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, the bromo and chloro substituents at the 3- and 8-positions respectively provide distinct regioselectivity for nucleophilic substitutions. This characteristic is leveraged in designing highly selective compounds, a trend underscored by the rise of fragment-based drug design (FBDD) queries in AI-driven literature searches. Moreover, the compound’s stability under physiological conditions has sparked interest in its potential for prodrug development, a hotspot in precision medicine discussions.

Environmental and green chemistry considerations are also shaping research around CAS 1781790-26-8. With increasing scrutiny on sustainable synthesis methods, scientists are optimizing protocols to minimize waste during its production. This aligns with broader industry trends, as evidenced by search engine analytics showing spikes in keywords like "eco-friendly heterocycle synthesis" and "catalytic halogenation."

In summary, 3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyridine represents a versatile building block with expanding relevance in life sciences. Its dual functionality, coupled with emerging applications in material science (e.g., organic electronics), positions it as a compound of enduring interest. Ongoing studies continue to unravel its potential, reflecting the dynamic interplay between chemical innovation and real-world challenges.